Cas no 2248367-51-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dimethoxybenzenesulfonamido)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dimethoxybenzenesulfonamido)acetate
• CAS No: 2248367-51-1
• MF: C₁₈H₁₆N₂O₈S
• MW: 420.393243789673
• CID: 6593412
• PubChem ID: 165724150
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dimethoxybenzenesulfonamido)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dimethoxybenzenesulfonamido)acetate
• 2248367-51-1
• EN300-6523358

• Inchi： 1S/C18H16N2O8S/c1-26-11-7-8-14(27-2)15(9-11)29(24,25)19-10-16(21)28-20-17(22)12-5-3-4-6-13(12)18(20)23/h3-9,19H,10H2,1-2H3
• InChI Key： VHQNKBPTAPGHHU-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)OC)(NCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 420.06273665g/mol
• Monoisotopic Mass: 420.06273665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 137Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dimethoxybenzenesulfonamido)acetate

Chemical Compound CAS No 2248367-51-1: A Comprehensive Overview

The compound with CAS No 2248367-51-1, also known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dimethoxybenzenesulfonamido)acetate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development and material science. Recent advancements in synthetic methodologies and computational chemistry have further illuminated its properties and mechanisms of action.

The structural elucidation of this compound reveals a unique combination of functional groups, including a sulfonamido group and an isoindole moiety. These features contribute to its intriguing chemical reactivity and biological activity. Researchers have employed cutting-edge techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to characterize its three-dimensional conformation, which plays a pivotal role in determining its interactions with biological targets.

Recent studies have focused on the synthesis of this compound through multi-step reactions involving advanced catalytic systems. For instance, the use of transition metal catalysts has enabled the construction of key intermediates with high efficiency and selectivity. These findings underscore the importance of green chemistry principles in modern synthetic strategies, aiming to minimize environmental impact while maximizing product yield.

In terms of pharmacological activity, this compound has demonstrated promising results in vitro assays targeting various disease pathways. Preclinical data suggest that it may exhibit selective inhibition against specific enzymes or receptors implicated in neurodegenerative diseases or cancer. Collaborative efforts between academic institutions and pharmaceutical companies have further accelerated its evaluation for therapeutic potential.

Beyond its biomedical applications, the compound has also been explored for its role in materials science. Its unique electronic properties make it a candidate for applications in organic electronics or advanced materials development. Ongoing research is investigating its integration into polymer systems to enhance mechanical or optical properties.

The growing interest in this compound is reflected in the increasing number of publications and conference presentations dedicated to its study. Collaborative research networks have emerged, fostering interdisciplinary approaches to unlock its full potential across diverse scientific domains.

In conclusion, CAS No 2248367-51-1, or 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dimethoxybenzenesulfonamido)acetate, stands as a testament to the relentless pursuit of innovation in chemical sciences. Its intricate structure, coupled with versatile functional groups, positions it as a valuable asset in both academic research and industrial applications. As new insights continue to emerge, this compound is poised to make significant contributions to advancing our understanding of complex chemical systems and their practical implications.